Cas no 1286275-10-2 (Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate
• CAS No: 1286275-10-2
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 4788254
• Update Time: 2025-05-20

Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(2-bromobenzoyl)piperidin-4-yl)carbamate
• tert-butyl N-[1-(2-bromobenzoyl)piperidin-4-yl]carbamate
• Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate

• Inchi： 1S/C17H23BrN2O3/c1-17(2,3)23-16(22)19-12-8-10-20(11-9-12)15(21)13-6-4-5-7-14(13)18/h4-7,12H,8-11H2,1-3H3,(H,19,22)
• InChI Key： UEOXMEZBSMHUDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCC(CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate

Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate (CAS No. 1286275-10-2): A Comprehensive Overview

Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate (CAS No. 1286275-10-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Pip(2-BromoBz), is a key intermediate in the synthesis of various bioactive molecules and has been the subject of numerous studies due to its unique structural properties and biological activities.

The chemical structure of Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate features a tert-butyl carbamate group attached to a piperidine ring, which is further substituted with a 2-bromobenzoyl moiety. This combination of functional groups imparts the compound with high reactivity and stability, making it an attractive candidate for various synthetic transformations and biological assays.

Recent research has highlighted the importance of Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound serves as a crucial building block in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The bromine atom in the 2-bromobenzoyl group facilitates selective interactions with target proteins, enhancing the efficacy and specificity of the resulting inhibitors.

In addition to its role in kinase inhibition, Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate has shown promise in the development of small molecule modulators for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling pathways and are important targets for drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that derivatives of this compound can modulate the activity of specific GPCRs, suggesting its potential as a lead compound for developing new treatments for neurological and psychiatric disorders.

The synthetic versatility of Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate is another factor contributing to its significance in pharmaceutical research. The tert-butyl carbamate group can be readily removed under mild conditions, allowing for further functionalization of the piperidine ring. This property makes it an ideal starting material for combinatorial chemistry approaches, enabling the rapid generation of diverse libraries of compounds for high-throughput screening.

Moreover, the bromine atom in the 2-bromobenzoyl moiety provides a convenient handle for introducing additional substituents through palladium-catalyzed cross-coupling reactions. This flexibility allows researchers to fine-tune the pharmacological properties of the final products, optimizing their potency, selectivity, and pharmacokinetic profiles.

In terms of safety and handling, Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate is generally considered to be stable under standard laboratory conditions. However, appropriate precautions should be taken when handling this compound to ensure safe storage and use. It is recommended to store it in a cool, dry place away from direct sunlight and to use appropriate personal protective equipment (PPE) during handling.

The growing interest in Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate is reflected in its increasing availability from specialized chemical suppliers. High-purity samples are essential for ensuring consistent results in research applications, and several reputable suppliers offer this compound with detailed analytical data to support its quality.

In conclusion, Tert-Butyl 1-(2-bromobenzoyl)piperidin-4-ylcarbamate (CAS No. 1286275-10-2) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.